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Compound of Interest

Compound Name:
1-Benzyl-4-methoxy-indole-3-

carbaldehyde

Cat. No.: B13911627

Get Quote

Introduction
1-Benzyl-4-methoxy-indole-3-carbaldehyde is a synthetic derivative of the indole scaffold, a

privileged structure in medicinal chemistry and drug discovery. The unique substitution pattern,

featuring a benzyl group at the N1 position, a methoxy group at the C4 position, and a

carbaldehyde at the C3 position, makes it a valuable intermediate for the synthesis of a wide

range of biologically active compounds. Its structural complexity and potential for further

functionalization necessitate a robust and multi-faceted analytical approach for its

comprehensive characterization. This application note provides a detailed guide for

researchers, scientists, and drug development professionals on the key analytical techniques

and protocols for the unambiguous identification and purity assessment of this important

molecule.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-Benzyl-4-methoxy-indole-3-
carbaldehyde is fundamental for its handling, formulation, and the development of appropriate
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analytical methods.

Property Value Source

Molecular Formula C₁₇H₁₅NO₂ N/A

Molecular Weight 265.31 g/mol N/A

Appearance Expected to be a solid

Melting Point Not available N/A

Solubility

Expected to be soluble in

common organic solvents like

DMSO, DMF, and chlorinated

solvents.

[1]

Storage

Store in a cool, dry, and dark

place under an inert

atmosphere to prevent

degradation.

Synthesis Overview
The synthesis of 1-Benzyl-4-methoxy-indole-3-carbaldehyde can be achieved through a

multi-step process, beginning with the protection of the indole nitrogen, followed by formylation

at the C3 position. A representative synthetic route is outlined below.

4-Methoxyindole N-BenzylationBenzyl Bromide, Base 1-Benzyl-4-methoxyindole Vilsmeier-Haack FormylationPOCl₃, DMF 1-Benzyl-4-methoxy-indole-3-carbaldehyde

Sample Preparation
(Dissolve in Mobile Phase) Injection into HPLC C18 Column Separation UV Detection

(e.g., 254 nm)
Data Analysis

(Purity Assessment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. pdf.benchchem.com [pdf.benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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